N-((4-methyl-5-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide

• IUPAC Name: N-[[4-methyl-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C25H24N6O3S2/c1-16-7-9-17(10-8-16)19-13-18(21-6-4-12-35-21)29-31(19)23(32)15-36-25-28-27-22(30(25)2)14-26-24(33)20-5-3-11-34-20/h3-12,19H,13-15H2,1-2H3,(H,26,33)
• InChI Key: ZNOBHOTVUMXGOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC(=NN2C(=O)CSC3=NN=C(N3C)CNC(=O)C4=CC=CO4)C5=CC=CS5
• Molecular Formula: C25H24N6O3S2
• Molecular Weight: 520.6 g/mol

Description

N-((4-methyl-5-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C25H24N6O3S2 and its molecular weight is 520.63. The purity is usually 95%.
BenchChem offers high-quality N-((4-methyl-5-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-methyl-5-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Analysis

The synthesis and structural analysis of related chemical compounds have been a focus of scientific research. For instance, Ledenyova et al. (2018) studied the reaction mechanism of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, involving ANRORC rearrangement and N-formylation, confirmed by X-ray analysis (Ledenyova et al., 2018). Similarly, Mohareb et al. (2004) synthesized benzo[b]thiophen-2-yl-hydrazonoesters and explored their reactivity to yield various heterocyclic derivatives, highlighting the versatility of these compounds in chemical synthesis (Mohareb et al., 2004).

Pharmacological Potential

Several studies have focused on the pharmacological potential of related compounds. Zaki et al. (2018) researched the antimicrobial and anticancer activities of pyridines and thioamides derived from similar chemical structures, demonstrating their biological relevance (Zaki et al., 2018). Earl and Townsend (1979) investigated the antileukemic activities of furanyl and pyranyl derivatives, providing insights into their therapeutic applications (Earl & Townsend, 1979).

Material Science and Fluorescence Studies

In the field of materials science, Witalewska et al. (2019) utilized related thioamides as building blocks for synthesizing fluorescent dyes, indicating the potential use of such compounds in optoelectronic applications (Witalewska et al., 2019).

Antimicrobial and Antifungal Applications

The antimicrobial and antifungal properties of related compounds have been a subject of study. Hamed et al. (2020) synthesized novel chitosan Schiff bases with heterocyclic moieties and evaluated their antimicrobial activity, demonstrating the potential of these compounds in combating microbial infections (Hamed et al., 2020). Vicentini et al. (2007) explored the antifungal activity of pyrazole derivatives, indicating their effectiveness against phytopathogenic fungi (Vicentini et al., 2007).